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Compound of Interest

Compound Name: 2-Amino-5-phenylpentanoic acid

Cat. No.: B1267188 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 2-Amino-5-phenylpentanoic acid. Adherence to

these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Identifier:

Name: 2-Amino-5-phenylpentanoic acid

CAS Number: 34993-02-7

Molecular Formula: C₁₁H₁₅NO₂[1]

Hazard Identification: This compound is classified with the following hazard statements:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

The signal word for this chemical is "Warning".
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A thorough risk assessment should be conducted before handling. The following table

summarizes the recommended PPE to minimize exposure to 2-Amino-5-phenylpentanoic
acid.

PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields. A face shield may

be required for splash hazards.

Protects against eye irritation

from dust particles and

splashes.

Hand Protection

Chemical-resistant nitrile or

butyl rubber gloves. Inspect

gloves for integrity before use.

Prevents skin contact and

subsequent irritation.

Skin and Body Protection

Standard laboratory coat. Long

pants and closed-toe shoes

are mandatory.

Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood. If

ventilation is inadequate or

dust is generated, a NIOSH-

approved respirator with a

particulate filter (e.g., N95) is

recommended.

Prevents inhalation of dust,

which can cause respiratory

tract irritation.

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation:

Ensure an eyewash station and safety shower are readily accessible.

Designate a specific area for handling, preferably within a chemical fume hood.

Assemble all necessary equipment (e.g., spatula, weigh boat, glassware) before handling

the compound.
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Don the appropriate PPE as specified in the table above.

Weighing and Transfer:

Handle 2-Amino-5-phenylpentanoic acid, which is a solid, with care to avoid generating

dust.

Use a spatula to carefully transfer the desired amount of the solid onto a weigh boat.

Slowly add the weighed compound to the reaction vessel or solvent.

Avoid all direct contact with skin and eyes.

Spill Management:

Small Spills: With appropriate PPE, cover the spill with an absorbent material like

vermiculite or sand. Carefully sweep the material into a designated hazardous waste

container. Clean the spill area with a damp cloth and dispose of the cloth as hazardous

waste.

Large Spills: Evacuate the immediate area. Alert your institution's Environmental Health

and Safety (EHS) department.

Decontamination:

After handling is complete, decontaminate all surfaces and non-disposable equipment that

may have come into contact with the chemical.

Remove PPE in the correct order to prevent cross-contamination (gloves first, then lab

coat, followed by eye protection).

Wash hands thoroughly with soap and water.

Disposal Plan:

All waste materials contaminated with 2-Amino-5-phenylpentanoic acid must be treated as

hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1267188?utm_src=pdf-body
https://www.benchchem.com/product/b1267188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste:

Collect unused or expired solid 2-Amino-5-phenylpentanoic acid in its original container

or a clearly labeled, sealed waste bag.

Contaminated disposables such as gloves, weigh boats, and paper towels should be

placed in a designated hazardous waste container for solid organic waste.[2]

Liquid Waste:

Solutions containing 2-Amino-5-phenylpentanoic acid should be collected in a

designated container for non-halogenated organic liquid waste.[2][3][4]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name.

Container Management:

Keep all waste containers securely closed except when adding waste.

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.

Arrange for pickup and disposal by your institution's licensed hazardous waste

management service.

Empty Containers:

Empty containers that held 2-Amino-5-phenylpentanoic acid should be triple-rinsed with

a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid

waste.

After rinsing, deface the label on the empty container before disposal in the regular trash.

Workflow for Handling 2-Amino-5-phenylpentanoic
Acid
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Caption: Workflow for safe handling and disposal of 2-Amino-5-phenylpentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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